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Compound of Interest

Compound Name: D-(+)-Trehalose-13C12

Cat. No.: B15555037

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical reagents are paramount to ensuring laboratory safety and environmental
protection. This guide provides essential safety and logistical information for the proper
disposal of D-(+)-Trehalose-13C12, a non-hazardous, isotopically labeled carbohydrate.

Core Safety and Handling Protocols

While D-(+)-Trehalose-13C12 is not classified as a hazardous substance, adherence to good
laboratory practices is crucial.[1][2] Before handling, it is important to wear appropriate
personal protective equipment (PPE), including safety glasses and gloves.[3][4][5] Handling
should be conducted in a well-ventilated area to minimize inhalation of any airborne dust.[4][5]
[6] In case of a spill, the material should be swept up and placed into a suitable, labeled
container for disposal, avoiding methods that could generate dust.[3][7]

Quantitative Data Summary

The following table summarizes key physical and chemical properties of D-(+)-Trehalose, which
are applicable to its 13C12 labeled form.
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Property Value

Physical State Solid (Powder)[3]
Appearance Off-white[3]

Odor Odorless|3]

pH (10% agq. sol.) 4.5-6.5[3]

Melting Point 97 - 99 °C[3]
Solubility Water Soluble[3]
Molecular Formula C12H22011-2H20
Molecular Weight 378.32 g/mol [5]

Step-by-Step Disposal Procedure

The disposal of D-(+)-Trehalose-13C12 should be conducted in accordance with local,
regional, and national regulations.[3] As it is not considered a hazardous chemical, the disposal
procedure is straightforward.

Experimental Protocol: Waste Characterization and Disposal

o Waste Assessment: Confirm that the D-(+)-Trehalose-13C12 waste is not mixed with any
hazardous materials. If it is, the mixture must be treated as hazardous waste and disposed
of accordingly.

o Containerization: Place the dry, uncontaminated D-(+)-Trehalose-13C12 waste into a clearly
labeled, sealed container.

¢ Regulatory Consultation: Consult your institution's environmental health and safety (EHS)
office or local waste disposal regulations to confirm the appropriate disposal pathway for
non-hazardous chemical waste.

o Disposal: For small quantities of uncontaminated D-(+)-Trehalose-13C12, disposal with
normal laboratory trash may be permissible, subject to institutional and local guidelines.
Alternatively, it can be dissolved in a large amount of water and disposed of down the drain,
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again, pending local regulations which may restrict this practice. For larger quantities, a
licensed chemical waste disposal service should be utilized.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of D-(+)-
Trehalose-13C12.

Start: D-(+)-Trehalose-13C12 Waste
Is the waste mixed with hazardous chemicals?
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Caption: Disposal workflow for D-(+)-Trehalose-13C12.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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